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Compound of Interest

Compound Name: 3-(2-Bromophenyl)prop-2-yn-1-ol

Cat. No.: B053771

For Immediate Reference: Essential Safety and Disposal Information

This guide provides detailed operational and disposal procedures for 3-(2-Bromophenyl)prop-
2-yn-1-ol (CAS No. 116509-98-9), tailored for researchers, scientists, and professionals in drug
development. The following protocols are designed to ensure the safe handling and disposal of
this hazardous chemical, fostering a secure laboratory environment.

Chemical and Physical Properties

While a comprehensive, officially published Safety Data Sheet (SDS) for 3-(2-
Bromophenyl)prop-2-yn-1-ol is not readily available, the following data has been compiled
from chemical supplier information and extrapolated from structurally similar compounds. It is
imperative to handle this compound with the assumption that it possesses significant hazards.
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Property Value

CAS Number 116509-98-9

Molecular Formula CoH7BrO

Molecular Weight 211.06 g/mol

Physical State Assumed to be a solid or liquid
Storage Sealed in a dry place at 2-8°C

Likely skin and eye irritant.[1][2][3] Shipped as a
Known Hazards
hazardous material.

Experimental Protocols: Proper Disposal Procedure

The proper disposal of 3-(2-Bromophenyl)prop-2-yn-1-ol is critical to ensure laboratory and
environmental safety. The following step-by-step procedure should be strictly adhered to. This
protocol is based on established best practices for the disposal of brominated organic
compounds.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure the following PPE is worn:
» Gloves: Chemical-resistant gloves (e.g., nitrile).

» Eye Protection: Safety goggles and a face shield.[4]

o Lab Coat: A flame-retardant lab coat.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.[1]

Step 2: Waste Segregation and Collection

» Original Container: Whenever possible, leave the chemical in its original container.
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e Waste Labeling: Clearly label the waste container as "Hazardous Waste: 3-(2-
Bromophenyl)prop-2-yn-1-ol". Include the date of disposal.

e No Mixing: Do not mix 3-(2-Bromophenyl)prop-2-yn-1-ol with other waste streams.
Step 3: Neutralization (if applicable and trained)

o For small residual amounts, neutralization may be an option for trained personnel in a
controlled environment. Bromine-containing compounds can sometimes be neutralized with
a reducing agent like sodium bisulfite or sodium thiosulfate.[5] However, this should only be
performed by experienced chemists with a full understanding of the reaction, as it can
generate heat and other hazardous byproducts.

Step 4: Storage Pending Disposal

e Secondary Containment: Store the labeled waste container in a designated, well-ventilated
hazardous waste accumulation area.

e Segregation: Keep it segregated from incompatible materials, such as strong oxidizing
agents.

Step 5: Professional Disposal

o Licensed Waste Carrier: Arrange for the collection and disposal of the hazardous waste by a
licensed and approved waste disposal company.[1][3][6]

e Regulatory Compliance: Ensure that the disposal method complies with all local, regional,
and national hazardous waste regulations.[7] The waste generator is responsible for
correctly classifying the waste.[7]

o Documentation: Maintain all records of the waste disposal, including manifests and
certificates of destruction.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 3-(2-
Bromophenyl)prop-2-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]
e 2. sigmaaldrich.com [sigmaaldrich.com]

o 3. beta.lakeland.edu [beta.lakeland.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b053771?utm_src=pdf-body-img
https://www.benchchem.com/product/b053771?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC444620010&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/765090
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3782/Potassium-Carbonate---Powder---Reagent-Grade-98.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. benchchem.com [benchchem.com]

e 5. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
e 6. fishersci.com [fishersci.com]

o 7. fishersci.ie [fishersci.ie]

 To cite this document: BenchChem. [Comprehensive Disposal Protocol for 3-(2-
Bromophenyl)prop-2-yn-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053771#3-2-bromophenyl-prop-2-yn-1-ol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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